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Compound of Interest

Compound Name: Carbazate

Cat. No.: B1233558

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the nomenclature and
structure elucidation of carbazates. Carbazates, esters of carbazic acid, are a unique class of
compounds with growing interest in medicinal chemistry and organic synthesis. This document
outlines the systematic naming conventions according to IUPAC rules, details modern
spectroscopic and crystallographic techniques for their structural characterization, and provides
key experimental protocols.

Carbazate Nomenclature

The systematic naming of carbazates follows the nomenclature of carboxylic acid derivatives,
with carbazic acid as the parent structure.

Carbazic Acid: The Parent Compound

According to IUPAC rule C-984, the name "carbazic acid" is retained for the compound HzN-
NH-COOH. The numbering of the atoms in carbazic acid is as follows:

Numbering of Carbazic Acid

Naming Carbazates (Esters of Carbazic Acid)

Carbazates are named as esters of carbazic acid. The name of the alkyl or aryl group attached
to the oxygen atom is stated first, followed by the word "carbazate".
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o Example: CH3-O-CO-NH-NH: is named methyl carbazate.

e Example: C2Hs-O-CO-NH-NH: is named ethyl carbazate.[1]

Substituted Carbazates

Substituents on the nitrogen atoms are indicated by locants N (for the nitrogen attached to the
carbonyl group, position 2) or N' (for the terminal nitrogen, position 3). If the position is
unambiguous, a numerical locant may be used.

o Example: C2Hs-O-CO-N(CHs)-NH: is named ethyl N-methylcarbazate or ethyl 2-
methylcarbazate.

o Example: C2Hs-O-CO-NH-NH(CeHs) is named ethyl N'-phenylcarbazate or ethyl 3-
phenylcarbazate.

The naming convention for esters is to first name the alkyl group from the alcohol and then the
carboxylate.[2][3][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1233558?utm_src=pdf-body-img
https://www.benchchem.com/product/b1233558?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 1. Ethyl carbazate CAS#: 4114-31-2 [amp.chemicalbook.com]
e 2. oit.edu [oit.edu]

o 3. chem.libretexts.org [chem.libretexts.org]

e 4. Esters [chem.ucalgary.ca]

¢ 5. m.youtube.com [m.youtube.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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